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Introduction
Strontium salicylate, with the chemical formula Sr(C₇H₅O₃)₂, is a salt of strontium and

salicylic acid. Understanding its thermal stability and decomposition pathway is critical in

various applications, including pharmaceuticals and materials science. This technical guide

provides an in-depth analysis of the thermal decomposition of strontium salicylate, presenting

quantitative data, detailed experimental methodologies, and a visual representation of the

decomposition process. The information is compiled from studies on strontium salicylate and

analogous compounds to provide a comprehensive overview.

Thermal Decomposition Pathway
The thermal decomposition of hydrated strontium salicylate, Sr(C₇H₅O₃)₂·2H₂O, proceeds

through a multi-stage process when subjected to increasing temperature. The decomposition

begins with dehydration, followed by the loss of a salicylic acid molecule to form an

intermediate salt, which then decomposes to strontium carbonate, and finally, the carbonate

breaks down to yield strontium oxide as the final residue.[1][2][3]

The proposed overall decomposition reaction is: Sr(C₇H₅O₃)₂·2H₂O(s) → SrO(s) + Gaseous

Products

The following diagram illustrates the logical progression of the decomposition stages.
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Decomposition Stages

Hydrated Strontium Salicylate
Sr(C₇H₅O₃)₂·2H₂O

Anhydrous Strontium Salicylate
Sr(C₇H₅O₃)₂

Stage I: Dehydration
(-2H₂O)

Intermediate Salt
[C₆H₄(O)COO]Sr

Stage II: Loss of Salicylic Acid
(-C₇H₆O₃)

Strontium Carbonate
SrCO₃

Stage III: Decomposition to Carbonate

Final Residue
Strontium Oxide (SrO)

Stage IV: Final Decomposition
(-CO₂)

Click to download full resolution via product page

Caption: Logical workflow of the thermal decomposition of hydrated strontium salicylate.
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Quantitative Thermal Analysis Data
The following table summarizes the quantitative data associated with each stage of the thermal

decomposition of strontium salicylate. The data for stages III and IV are based on analogous

decomposition of strontium oxalate, as specific data for these stages of strontium salicylate
decomposition are not readily available.[4][5]

Stage Process
Temperatur
e Range
(°C)

Theoretical
Mass Loss
(%)

Gaseous
Products

Solid
Product

I Dehydration
Ambient -

~200
9.05% H₂O

Anhydrous

Strontium

Salicylate

II
Loss of

Salicylic Acid
~200 - 400 34.72% C₇H₆O₃

Intermediate

Salt

III

Decompositio

n to

Carbonate

~400 - 600 Varies CO, CO₂
Strontium

Carbonate

IV
Decompositio

n to Oxide
> 600

22.1% (of

SrCO₃)
CO₂

Strontium

Oxide

Note: The temperature ranges and mass losses for stages III and IV are adapted from studies

on strontium oxalate and should be considered as approximations for strontium salicylate.

Experimental Protocols
The data presented in this guide are typically obtained using thermogravimetric analysis (TGA),

differential thermal analysis (DTA), and differential scanning calorimetry (DSC).[4][5][6] A

general experimental protocol for these techniques is outlined below.

Thermogravimetric Analysis (TGA) and Differential
Thermal Analysis (DTA)
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Objective: To measure the change in mass of a sample as a function of temperature and to

detect exothermic and endothermic events.

Instrumentation: A simultaneous TGA-DTA instrument (e.g., SETARAM LABSYS evo, Paulik-

Paulik-Erdey Derivatograph).[1][4]

Methodology:

Sample Preparation: A small amount of the strontium salicylate sample (typically 5-10 mg)

is accurately weighed and placed into an inert crucible (e.g., alumina or platinum).[1]

Instrument Setup:

The crucible is placed on the thermobalance within the furnace.

An empty crucible is used as a reference for DTA.

The desired atmosphere (e.g., dry air or inert nitrogen) is purged through the furnace at a

constant flow rate (e.g., 20-50 mL/min).[4]

Thermal Program: The sample is heated from ambient temperature to a final temperature

(e.g., 1000°C) at a constant, linear heating rate (e.g., 5, 10, or 20 °C/min).[4]

Data Acquisition: The instrument continuously records the sample mass (TGA curve) and the

temperature difference between the sample and the reference (DTA curve) as a function of

the furnace temperature.

The following diagram illustrates a typical experimental workflow for TGA-DTA analysis.
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TGA-DTA Experimental Workflow

Sample Preparation
(Weighing & Crucible Loading)

Instrument Setup
(Atmosphere & Flow Rate)

Define Thermal Program
(Heating Rate & Temp. Range)

Execute Thermal Analysis Run

Data Acquisition
(Mass Change & ΔT vs. Temp)

Data Analysis
(Identify Decomposition Stages)

Click to download full resolution via product page

Caption: A generalized workflow for thermogravimetric and differential thermal analysis.

Evolved Gas Analysis (EGA)
Objective: To identify the gaseous products evolved during thermal decomposition.

Instrumentation: A thermal analyzer (TGA or DTA) coupled to a mass spectrometer (MS) or a

Fourier-transform infrared spectrometer (FTIR).[2]
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Methodology:

The TGA-DTA experiment is conducted as described in section 4.1.

The gas outlet of the thermal analyzer is connected to the inlet of the mass spectrometer or

FTIR gas cell via a heated transfer line to prevent condensation of the evolved gases.[7]

As the sample is heated, the evolved gases are continuously introduced into the

spectrometer.

Mass spectra or infrared spectra of the evolved gases are recorded as a function of

temperature.

The obtained spectra are analyzed to identify the chemical composition of the gaseous

products at each decomposition stage.

Detailed Decomposition Stages
Stage I: Dehydration
The initial stage of decomposition involves the loss of the two molecules of water of

crystallization from the hydrated strontium salicylate.[3] This is an endothermic process,

typically observed as a weight loss in the TGA curve and an endothermic peak in the DTA/DSC

curve at temperatures below 200°C.

Reaction: Sr(C₇H₅O₃)₂·2H₂O(s) → Sr(C₇H₅O₃)₂(s) + 2H₂O(g)

Stage II: Formation of an Intermediate Salt
Following dehydration, the anhydrous strontium salicylate is believed to decompose with the

loss of one molecule of salicylic acid, resulting in the formation of an internal salt,

[C₆H₄(O)COO]Sr.[1] This stage is associated with a significant weight loss.

Reaction: Sr(C₇H₅O₃)₂(s) → [C₆H₄(O)COO]Sr(s) + C₇H₆O₃(g)

Stage III: Decomposition to Strontium Carbonate
The intermediate salt further decomposes at higher temperatures to form strontium carbonate.

The gaseous products in this stage are likely a mixture of carbon monoxide and carbon
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dioxide, resulting from the breakdown of the salicylate ring structure. In an air atmosphere, any

evolved CO would be oxidized to CO₂, leading to an exothermic event in the DTA curve.[8]

Reaction: [C₆H₄(O)COO]Sr(s) → SrCO₃(s) + Gaseous Products (e.g., CO, CO₂)

Stage IV: Final Decomposition to Strontium Oxide
The final stage of decomposition is the breakdown of strontium carbonate to strontium oxide,

with the release of carbon dioxide.[1][2] This is a well-characterized decomposition for alkaline

earth metal carbonates and typically occurs at high temperatures.

Reaction: SrCO₃(s) → SrO(s) + CO₂(g)

Conclusion
The thermal decomposition of strontium salicylate is a complex, multi-stage process that has

been elucidated through techniques such as TGA, DTA, and EGA. The decomposition

proceeds through dehydration, formation of an intermediate salt, decomposition to strontium

carbonate, and finally to strontium oxide. The quantitative data and experimental protocols

provided in this guide offer a comprehensive understanding of the thermal behavior of

strontium salicylate, which is essential for its handling and application in research and

development. Further studies focusing on the direct analysis of evolved gases and precise

quantification of decomposition stages for strontium salicylate are encouraged to refine the

data presented.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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